Cas no 1260611-90-2 ((3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1260611-90-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD10696113
• CID: 4773171
• PubChem ID: 6932129
• Update Time: 2025-05-24

(3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-CHROMAN-3-CARBOXYLIC ACID
• (3S)-3,4-dihydro-2H-chromene-3-carboxylic acid
• (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• (S)-Chromane-3-carboxylic acid
• AB56516
• (3S)-CHROMANE-3-CARBOXYLIC ACID
• TS-01474
• (S)-CHROMAN-3-CARBOXYLICACID
• AS-83443
• MFCD10696113
• AKOS006302471
• CS-0127844
• SCHEMBL4980559
• 1260611-90-2

• MDL： MFCD10696113
• Inchi： 1S/C10H10O3/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2,(H,11,12)/t8-/m0/s1
• InChI Key： UGAGZMGJJFSKQM-QMMMGPOBSA-N
• SMILES： O1C2C=CC=CC=2C[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Analysis of (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1260611-90-2): Properties, Applications, and Research Insights

The compound (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1260611-90-2) is a chiral derivative of benzopyran, a structural motif widely recognized in medicinal chemistry and material science. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Researchers and industry professionals frequently search for its synthetic routes, spectroscopic data, and applications in drug discovery, reflecting its growing relevance in modern science.

One of the most searched topics related to this compound is its role in asymmetric synthesis. The (3S)-configuration of the molecule is critical for achieving enantioselective reactions, a key focus in green chemistry and sustainable manufacturing. Recent studies highlight its potential as a building block for chiral catalysts and ligands, addressing the demand for eco-friendly synthetic methods. Additionally, its carboxylic acid functionality allows for further derivatization, making it a versatile candidate for structure-activity relationship (SAR) studies.

In the context of drug development, (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has garnered attention for its structural similarity to flavonoids and coumarins, compounds known for their antioxidant and anti-inflammatory properties. This connection aligns with the rising interest in natural product-inspired therapeutics, a trending topic in pharmaceutical research. Computational chemists often explore its molecular docking potential with target proteins, leveraging AI-driven tools to predict bioactivity—a hot topic in cheminformatics.

From a technical perspective, the compound's physical and chemical properties are frequently queried in academic databases. Its melting point, solubility, and stability under various conditions are essential for formulation scientists. Analytical techniques like NMR spectroscopy and HPLC purity analysis are commonly discussed in forums, emphasizing the need for reliable characterization protocols. These details are crucial for quality control in industrial-scale production.

The supply chain and regulatory compliance of CAS No. 1260611-90-2 are also high-priority topics. Manufacturers and distributors must adhere to Good Manufacturing Practices (GMP) to ensure consistency, while researchers seek certificates of analysis (CoA) for validation. With increasing scrutiny on chemical safety and traceability, transparency in sourcing and handling this compound is paramount.

Emerging trends in personalized medicine and bioconjugation have further amplified interest in this benzopyran derivative. Its potential to serve as a linker in antibody-drug conjugates (ADCs) or prodrug designs is under exploration, coinciding with the booming biopharmaceutical sector. Such applications are often highlighted in patent literature, making it a focal point for intellectual property discussions.

In summary, (3S)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1260611-90-2) bridges multiple disciplines—from synthetic chemistry to biomedical engineering. Its adaptability to current scientific challenges, such as sustainable synthesis and targeted drug delivery, ensures its continued relevance. For researchers and industry stakeholders, understanding its multifunctional applications and technical specifications is essential to unlocking its full potential.